Cas no 581812-79-5 (1-4-(azepan-1-yl)phenylmethanamine)

1-4-(Azepan-1-yl)phenylmethanamine is a chemical compound featuring a phenylmethanamine core substituted with an azepane moiety at the para position. This structure confers potential utility as an intermediate in pharmaceutical and organic synthesis, particularly in the development of bioactive molecules. The azepane ring enhances conformational flexibility, which may improve binding affinity in receptor-targeted applications. Its amine functionality allows for further derivatization, making it a versatile building block for drug discovery and medicinal chemistry research. The compound is typically handled under controlled conditions due to its reactive amine group, ensuring stability and purity for synthetic applications.

1-4-(azepan-1-yl)phenylmethanamine structure

581812-79-5 structure

Product Name:1-4-(azepan-1-yl)phenylmethanamine

CAS No:581812-79-5

MF:C₁₃H₂₀N₂

MW:204.311303138733

CID:948143

PubChem ID:22337561

Update Time:2025-08-11

1-4-(azepan-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

- 4-AZEPAN-1-YL-BENZYLAMINE
- [4-(azepan-1-yl)phenyl]methanamine
- 1-4-(azepan-1-yl)phenylmethanamine
- 1-[4-(Azepan-1-yl)phenyl]methanamine
- DTXSID20624944
- (4-(Azepan-1-yl)phenyl)methanamine
- G26149
- EN300-1212687
- 4-(1-azepanyl)benzylamine
- F2163-0213
- SCHEMBL4029118
- 581812-79-5
- JJGPICFMSWPTKJ-UHFFFAOYSA-N
- AKOS000218560
- CS-0224842
- F2163-0199
- MDL： MFCD07365258
- Inchi： 1S/C13H20N2/c14-11-12-5-7-13(8-6-12)15-9-3-1-2-4-10-15/h5-8H,1-4,9-11,14H2
- InChI Key： JJGPICFMSWPTKJ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(CN)=CC=2)CCCCCC1

Computed Properties

Exact Mass: 204.162648646g/mol
Monoisotopic Mass: 204.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 29.3Å²

1-4-(azepan-1-yl)phenylmethanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A147926-100mg	1-[4-(Azepan-1-yl)phenyl]methanamine	581812-79-5		100mg	$ 70.00	2022-06-08
TRC	A147926-500mg	1-[4-(Azepan-1-yl)phenyl]methanamine	581812-79-5		500mg	$ 275.00	2022-06-08
TRC	A147926-1g	1-[4-(Azepan-1-yl)phenyl]methanamine	581812-79-5		1g	$ 435.00	2022-06-08
Enamine	EN300-1212687-0.05g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	0.05g	$66.0	2025-02-21
Enamine	EN300-1212687-0.1g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	0.1g	$98.0	2025-02-21
Enamine	EN300-1212687-0.25g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	0.25g	$142.0	2025-02-21
Enamine	EN300-1212687-0.5g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	0.5g	$271.0	2025-02-21
Enamine	EN300-1212687-1.0g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	1.0g	$371.0	2025-02-21
Enamine	EN300-1212687-2.5g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	2.5g	$726.0	2025-02-21
Enamine	EN300-1212687-5.0g	[4-(azepan-1-yl)phenyl]methanamine	581812-79-5	95.0%	5.0g	$1075.0	2025-02-21